Cas no 2418648-63-0 (Methyl 3-ethynyl-5-formylbenzoate)

• Product Name: Methyl 3-ethynyl-5-formylbenzoate
• CAS No: 2418648-63-0
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 6083181
• PubChem ID: 164664202
• Update Time: 2025-10-28

Methyl 3-ethynyl-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-ethynyl-5-formylbenzoate
• EN300-7354568
• 2418648-63-0
• Methyl 3-ethynyl-5-formylbenzoate

• Inchi： 1S/C11H8O3/c1-3-8-4-9(7-12)6-10(5-8)11(13)14-2/h1,4-7H,2H3
• InChI Key： FFSPTVTZRMPNCR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#C)C=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 188.047344113g/mol
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Additional information on Methyl 3-ethynyl-5-formylbenzoate

Methyl 3-ethynyl-5-formylbenzoate (CAS No. 2418648-63-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-ethynyl-5-formylbenzoate (CAS No. 2418648-63-0) is a versatile chemical compound that has garnered significant attention in the field of pharmaceutical synthesis and medicinal chemistry. This compound, characterized by its unique structural features, serves as a crucial intermediate in the development of various therapeutic agents. Its molecular structure, incorporating both an ethynyl group and a formyl group, makes it particularly valuable for constructing complex molecular frameworks essential for drug design.

The Methyl 3-ethynyl-5-formylbenzoate molecule exhibits a high degree of reactivity due to the presence of these functional groups. The ethynyl moiety, which is derived from acetylene, allows for facile participation in various organic transformations such as Sonogashira coupling reactions. This reaction is widely employed in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules. On the other hand, the formyl group provides a site for nucleophilic addition reactions, enabling the introduction of diverse substituents and the elaboration of molecular complexity.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The Methyl 3-ethynyl-5-formylbenzoate has emerged as a valuable building block in these efforts. For instance, studies have demonstrated its utility in the synthesis of small-molecule inhibitors that interact with specific biological targets. These inhibitors often require precise structural motifs to achieve high affinity and selectivity, making intermediates like this compound indispensable.

The pharmaceutical industry has increasingly leveraged combinatorial chemistry and high-throughput screening to identify new drug candidates. The Methyl 3-ethynyl-5-formylbenzoate serves as a key component in such libraries due to its ability to undergo multiple synthetic transformations with high yields and regioselectivity. This flexibility has enabled researchers to rapidly generate large numbers of diverse compounds for screening purposes.

Moreover, the use of this compound in medicinal chemistry extends beyond its role as an intermediate. The unique electronic properties conferred by the ethynyl and formyl groups make it a suitable candidate for designing molecules with specific photophysical properties. These properties are particularly relevant in the development of photoactivatable drugs that can be triggered by light to exert their therapeutic effects. Such drugs hold promise for applications where spatial and temporal control over drug delivery is critical.

The synthesis of Methyl 3-ethynyl-5-formylbenzoate itself is an area of active research. Recent advancements in synthetic methodologies have improved both the efficiency and scalability of its production. For example, catalytic processes have been developed that enable the selective functionalization of benzoic acid derivatives without compromising yield or purity. These improvements have made it more feasible to incorporate this compound into large-scale pharmaceutical manufacturing processes.

In conclusion, the compound Methyl 3-ethynyl-5-formylbenzoate (CAS No. 2418648-63-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in modern medicinal chemistry is likely to grow even further.